Cas no 1797028-74-0 (4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane)

• Product Name: 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane
• CAS No: 1797028-74-0
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 5369740
• Update Time: 2025-11-05

4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• (2,5-dimethylfuran-3-yl)-(7-phenyl-1,4-thiazepan-4-yl)methanone
• 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane

• Inchi： 1S/C18H21NO2S/c1-13-12-16(14(2)21-13)18(20)19-9-8-17(22-11-10-19)15-6-4-3-5-7-15/h3-7,12,17H,8-11H2,1-2H3
• InChI Key： VXFAZFCCBYFFAK-UHFFFAOYSA-N
• SMILES： C(C1C=C(C)OC=1C)(N1CCC(C2=CC=CC=C2)SCC1)=O

Additional information on 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane

Introduction to 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane (CAS No. 1797028-74-0) and Its Emerging Applications in Chemical Biology

4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane, identified by its CAS number 1797028-74-0, is a structurally complex heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the thiazepane class, a scaffold known for its diverse biological activities and potential therapeutic applications. The presence of both aromatic and heterocyclic moieties in its structure contributes to its unique chemical properties, making it a promising candidate for further investigation in drug discovery and molecular pharmacology.

The molecular structure of 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane features a central thiazepane ring fused with a phenyl group at the 7-position and a 2,5-dimethylfuran moiety linked through a carbonyl group at the 4-position. This arrangement introduces multiple sites for functionalization and interaction with biological targets, which has been explored in recent studies aiming to develop novel bioactive molecules. The compound’s stability under various conditions and its ability to undergo selective modifications make it an attractive intermediate in synthetic chemistry.

In recent years, there has been growing interest in thiazepane derivatives due to their reported pharmacological effects on various biological pathways. Research has demonstrated that compounds within this class can exhibit properties such as anti-inflammatory, antimicrobial, and neuroprotective activities. Specifically, the 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane structure has been investigated for its potential role in modulating enzyme activity and receptor binding. For instance, studies have suggested that this compound may interact with serine/threonine protein kinases, which are implicated in cell signaling pathways relevant to cancer and inflammatory diseases.

The 2,5-dimethylfuran-3-carbonyl substituent in the molecule is particularly noteworthy for its ability to influence electronic distribution and steric interactions with biological targets. This moiety has been shown to enhance binding affinity in certain protein-ligand interactions, a phenomenon that could be exploited for designing more potent inhibitors or agonists. Additionally, the phenyl group at the 7-position of the thiazepane ring contributes to hydrophobic interactions, which are critical for membrane-bound receptors and intracellular signaling proteins. These structural features collectively contribute to the compound’s versatility as a pharmacophore.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane. Molecular docking simulations have been used to predict binding modes of this compound with various therapeutic targets, including kinases and transcription factors. These simulations not only provide insights into the molecular interactions but also help in optimizing the structure for improved efficacy and selectivity. Such computational approaches are increasingly integral to modern drug discovery pipelines.

In vitro studies have begun to explore the biological activity of 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane, revealing promising results in preliminary assays. For example, experiments have shown inhibitory effects on certain kinases associated with tumor growth and progression. The compound’s ability to disrupt aberrant signaling pathways makes it a candidate for further development into an anticancer agent. Furthermore, its interaction with inflammatory mediators suggests potential applications in treating chronic inflammatory disorders.

The synthesis of 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane presents both challenges and opportunities for synthetic chemists. The construction of the thiazepane core requires careful control of reaction conditions to ensure high yield and purity. Recent methodologies have focused on transition-metal-catalyzed reactions and asymmetric synthesis techniques to enhance efficiency and enantioselectivity. These advances have made it feasible to produce complex derivatives like this one on a scalable basis.

The pharmaceutical industry is increasingly recognizing the value of heterocyclic compounds like thiazepanes in developing next-generation therapeutics. The unique combination of structural features in 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane positions it as a versatile building block for medicinal chemistry efforts. As research continues to uncover new biological functions and synthetic strategies for this class of molecules, compounds such as this one are likely to play an important role in addressing unmet medical needs.

Future directions for research on CAS No. 1797028-74-0 include exploring its derivatives for enhanced bioactivity and improved pharmacokinetic profiles. By modifying substituents or exploring different fused ring systems within the thiazepane framework, scientists aim to develop molecules with superior therapeutic potential. Additionally, preclinical studies will be essential to evaluate safety and efficacy before moving into human trials.

The integration of interdisciplinary approaches—combining synthetic chemistry with computational modeling and biological testing—will be crucial for maximizing the therapeutic potential of 4-(2,5-dimethylfuran-3-carbonyl)-7-phenyl-1,4-thiazepane. Such collaborative efforts can accelerate the translation of laboratory discoveries into viable drug candidates that address critical health challenges.